5-(Aminosulphonyl)-2-methoxybenzoyl chloride

• CAS RN: 52542-44-6
• Molecular Formula: C8H8ClNO4S
• Molecular Weight: 249.67 g/mol
• IUPAC Name: 2-methoxy-5-sulfamoylbenzoyl chloride
• InChI: InChI=1S/C8H8ClNO4S/c1-14-7-3-2-5(15(10,12)13)4-6(7)8(9)11/h2-4H,1H3,(H2,10,12,13)
• InChI Key: XFZMCFJADJFEBB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N)C(=O)Cl

Description

5-(Aminosulphonyl)-2-methoxybenzoyl chloride is a useful research compound. Its molecular formula is C8H8ClNO4S and its molecular weight is 249.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a suspension of the so-obtained 2-methoxy-5-sulfamoyl benzoic acid in 600 parts of anhydrous tetrahydrofuran, there were added rapidly 27.5 parts of thionyl chloride. The mixture was refluxed for 2 hours. The solution was then evaporated under vacuo. The residue was treated with 500 parts of anhydrous benzene. After elimination of benzene in vacuo, there were obtained 29 parts of 2-methoxy-5-sulfamoyl benzoyl chloride, M.P. 148°-150° C., which after one recrystallization from benzene melts at 156° C.

Synthesis routes and methods II

Procedure details